Cas no 1805064-97-4 (Methyl 2,4-dimethyl-5-fluorobenzoate)

• Product Name: Methyl 2,4-dimethyl-5-fluorobenzoate
• CAS No: 1805064-97-4
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4951154
• Update Time: 2025-05-23

Methyl 2,4-dimethyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dimethyl-5-fluorobenzoate

• Inchi： 1S/C10H11FO2/c1-6-4-7(2)9(11)5-8(6)10(12)13-3/h4-5H,1-3H3
• InChI Key： OCPFKSITCBZYIP-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,4-dimethyl-5-fluorobenzoate

Methyl 2,4-dimethyl-5-fluorobenzoate (CAS No. 1805064-97-4): A Comprehensive Overview

Methyl 2,4-dimethyl-5-fluorobenzoate, identified by its CAS number 1805064-97-4, is a fluorinated benzoate derivative that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound exhibits a unique structural framework characterized by the presence of two methyl groups at the 2 and 4 positions of the benzene ring, coupled with a fluorine substituent at the 5 position. Such structural features make it a versatile intermediate in the synthesis of various biologically active molecules.

The Methyl 2,4-dimethyl-5-fluorobenzoate molecule is particularly intriguing due to its potential applications in drug development. The fluorine atom, a well-known pharmacophore, influences the electronic properties and metabolic stability of the molecule, making it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its role as a precursor in the synthesis of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In the realm of organic synthesis, Methyl 2,4-dimethyl-5-fluorobenzoate serves as a valuable building block for constructing more complex molecular architectures. Its reactivity allows for further functionalization through various chemical transformations, such as esterification, alkylation, and cross-coupling reactions. These properties have been exploited in synthetic protocols to develop novel compounds with enhanced pharmacological profiles.

One of the most compelling aspects of Methyl 2,4-dimethyl-5-fluorobenzoate is its potential in medicinal chemistry research. The combination of methyl and fluoro substituents imparts specific physicochemical properties that can optimize drug-like characteristics such as solubility, bioavailability, and binding affinity. Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound more accurately, paving the way for targeted drug design.

The role of fluorinated benzoates in pharmaceutical development has been extensively studied. Compounds like Methyl 2,4-dimethyl-5-fluorobenzoate have shown promise in modulating enzyme activity and interacting with biological targets. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes involved in cancer pathways. The ability to fine-tune the structure through strategic substitution has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of Methyl 2,4-dimethyl-5-fluorobenzoate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the bromination or chlorination of a suitable precursor followed by fluorination and methylation steps. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies underscore the importance of innovation in developing efficient routes for complex molecules.

The pharmacological potential of Methyl 2,4-dimethyl-5-fluorobenzoate extends beyond cancer therapy. Research has also explored its applications in treating neurological disorders and inflammatory conditions. The fluorine atom's ability to enhance metabolic stability suggests that this compound could be a precursor for drugs with prolonged half-lives, reducing the frequency of dosing required for therapeutic efficacy.

In conclusion, Methyl 2,4-dimethyl-5-fluorobenzoate (CAS No. 1805064-97-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable intermediate in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.